Cas no 53755-58-1 (Drupanin)
Drupanin structure
Product Name:Drupanin
CAS No:53755-58-1
MF:C14H16O3
MW:232.275044441223
CID:1588287
PubChem ID:6440361
Update Time:2025-04-21
Drupanin Chemical and Physical Properties
Names and Identifiers
-
- (2E)-3-[4-hydroxy-3-(3-methylbut-2-en-1-yl)phenyl]prop-2-enoic acid
- 2-propenoic acid, 3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-, (2E)-
- (E)-3-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]prop-2-enoic acid
- Drupanin
- 2-Propenoic acid, 3-(4-hydroxy-3-(3-methyl-2-butenyl)phenyl)-, (2E)-
- MS-23328
- 53755-58-1
- DTXSID301318722
- BDBM50362837
- (E)-3-(4-Hydroxy-3-(3-methyl-2-butenyl)phenyl)-2-propenoic acid
- HY-N10361
- (E)-3-(4-Hydroxy-3-(3-methylbut-2-en-1-yl)phenyl)acrylic acid
- CS-0434414
- 4-hydroxy-3-prenylcinnamic acid
- SCHEMBL3680290
- CHEMBL464997
- DA-72911
-
- Inchi: 1S/C14H16O3/c1-10(2)3-6-12-9-11(4-7-13(12)15)5-8-14(16)17/h3-5,7-9,15H,6H2,1-2H3,(H,16,17)/b8-5+
- InChI Key: HZKNHDLUFBYIQN-VMPITWQZSA-N
- SMILES: OC1=CC=C(/C=C/C(=O)O)C=C1C/C=C(\C)/C
Computed Properties
- Exact Mass: 232.10998
- Monoisotopic Mass: 232.109944
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5
- XLogP3: 3.4
Experimental Properties
- Density: 1.165
- Boiling Point: 393.3°C at 760 mmHg
- Flash Point: 205.8°C
- Refractive Index: 1.608
- PSA: 57.53
Drupanin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N10361-5mg |
Drupanin |
53755-58-1 | 98.05% | 5mg |
¥3000 | 2025-04-16 | |
| MedChemExpress | HY-N10361-10mg |
Drupanin |
53755-58-1 | 98.05% | 10mg |
¥4800 | 2025-04-16 | |
| MedChemExpress | HY-N10361-25mg |
Drupanin |
53755-58-1 | 98.05% | 25mg |
¥9600 | 2024-04-18 | |
| MedChemExpress | HY-N10361-10mM*1 mL in DMSO |
Drupanin |
53755-58-1 | 98.05% | 10mM*1 mL in DMSO |
¥3300 | 2025-04-16 | |
| 1PlusChem | 1P01SH0D-5mg |
2-Propenoic acid, 3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-, (2E)- |
53755-58-1 | 98% | 5mg |
$369.00 | 2024-04-30 | |
| 1PlusChem | 1P01SH0D-10mg |
2-Propenoic acid, 3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-, (2E)- |
53755-58-1 | 98% | 10mg |
$586.00 | 2024-04-30 | |
| 1PlusChem | 1P01SH0D-25mg |
2-Propenoic acid, 3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-, (2E)- |
53755-58-1 | 98% | 25mg |
$1135.00 | 2024-04-30 | |
| 1PlusChem | 1P01SH0D-50mg |
2-Propenoic acid, 3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-, (2E)- |
53755-58-1 | 98% | 50mg |
$1810.00 | 2024-04-30 | |
| 1PlusChem | 1P01SH0D-100mg |
2-Propenoic acid, 3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-, (2E)- |
53755-58-1 | 98% | 100mg |
$2898.00 | 2024-04-30 | |
| MedChemExpress | HY-N10361-1mg |
Drupanin |
53755-58-1 | 98.05% | 1mg |
¥1363 | 2025-04-16 |
Drupanin Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Related Categories
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids
53755-58-1 (Drupanin) Related Products
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- 92631-96-4(3-(4-hydroxy-3-prenylphenyl)acrylic acid methyl ester)
- 78835-00-4(2-Propenoic acid, 3-[4-hydroxy-3,5-bis(3-methyl-2-butenyl)phenyl]-)
- 85819-51-8((E)-3-[4-hydroxy-3-[(Z)-4-hydroxy-3-methyl-but-2-enyl]-5-(3-methylbut- 2-enyl)phenyl]prop-2-enoic acid)
- 72944-19-5(2-Propenoic acid,3-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-, (2E)-)
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